Cas no 2228180-44-5 (2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine)
2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine
- 2228180-44-5
- EN300-1905146
- [2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine
-
- Inchi: 1S/C9H11BrN2O2/c1-11-3-2-7-4-8(10)6-9(5-7)12(13)14/h4-6,11H,2-3H2,1H3
- InChI Key: TVPHQXJZEUVTJG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1)CCNC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 258.00039g/mol
- Monoisotopic Mass: 258.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 57.8Ų
2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905146-0.05g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1905146-0.1g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1905146-0.25g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1905146-0.5g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1905146-1.0g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 1g |
$1129.0 | 2023-06-02 | ||
| Enamine | EN300-1905146-2.5g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1905146-5.0g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 5g |
$3273.0 | 2023-06-02 | ||
| Enamine | EN300-1905146-10.0g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 10g |
$4852.0 | 2023-06-02 | ||
| Enamine | EN300-1905146-1g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1905146-5g |
[2-(3-bromo-5-nitrophenyl)ethyl](methyl)amine |
2228180-44-5 | 5g |
$2650.0 | 2023-09-18 |
2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine
Introduction to 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine (CAS No. 2228180-44-5)
2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228180-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic amines characterized by its bromo and nitro substituents on the phenyl ring, which contribute to its unique reactivity and potential biological activity. The structure of this molecule, featuring an ethyl chain and a methylamine moiety, positions it as a versatile intermediate in the synthesis of more complex pharmacophores.
The bromo and nitro functional groups are strategically placed at the 3rd and 5th positions of the phenyl ring, respectively. This substitution pattern is particularly noteworthy as it enhances the electrophilic nature of the aromatic system, making it susceptible to nucleophilic aromatic substitution reactions. Such reactions are pivotal in organic synthesis, allowing for the introduction of diverse functional groups that can be further modified to develop novel therapeutic agents. The presence of these electron-withdrawing groups also influences the compound's electronic properties, which can be exploited in designing molecules with specific interactions with biological targets.
2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine has been explored as a building block in the synthesis of various pharmacologically active compounds. Its structural features make it a valuable precursor for drugs targeting neurological disorders, infectious diseases, and cancer. Recent advancements in medicinal chemistry have highlighted its role in developing small-molecule inhibitors that modulate enzyme activity and receptor binding. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes overexpressed in tumor cells, suggesting its potential as an anticancer agent.
The methylamine side chain provides a basic nitrogen atom that can participate in hydrogen bonding interactions within biological systems. This feature is particularly relevant for designing molecules that interact with proteins or nucleic acids. Additionally, the ethyl group introduces a hydrophobic region that can enhance membrane permeability, a critical factor for drug bioavailability. These structural attributes make 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine a versatile scaffold for drug discovery efforts.
In recent years, there has been growing interest in exploring the pharmacological properties of aryl amine derivatives. Studies have demonstrated that compounds with similar structural motifs exhibit significant therapeutic potential. For example, research has shown that certain aryl amines can modulate neurotransmitter release by interacting with presynaptic receptors or transporters. This has opened up new avenues for treating neurological conditions such as depression, anxiety, and Parkinson's disease. The bromo and nitro substituents in 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine may further enhance its ability to interact with these targets by influencing its binding affinity and metabolic stability.
The synthesis of 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine typically involves multi-step organic transformations starting from commercially available aromatic precursors. The introduction of the bromo and nitro groups is often achieved through electrophilic aromatic substitution reactions, while the ethyl(methyl)amine moiety is typically installed via nucleophilic substitution or reductive amination strategies. The choice of synthetic route depends on factors such as yield optimization, scalability, and purity requirements for subsequent applications.
From a computational chemistry perspective, the molecular properties of 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine have been extensively studied using advanced modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, geometry optimization, and energetics of various reaction pathways. These computational studies are crucial for understanding its reactivity and designing efficient synthetic strategies. Additionally, molecular dynamics simulations have been employed to investigate its interactions with biological targets at an atomic level.
The pharmacokinetic profile of 2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for evaluating its therapeutic potential and safety profile. Preclinical studies have begun to explore these aspects using both in vitro and in vivo models. Initial findings suggest that the compound exhibits moderate solubility in water but high solubility in lipids, which could influence its distribution across different tissues.
In conclusion,2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine (CAS No. 2228180-44-5) represents a promising scaffold for pharmaceutical development due to its unique structural features and potential biological activity. Its role as an intermediate in synthesizing novel therapeutic agents continues to be explored through both experimental synthesis and computational modeling. As research progresses,this compound is expected to contribute significantly to advancements in drug discovery,particularly in addressing neurological disorders and other challenging diseases.
2228180-44-5 (2-(3-bromo-5-nitrophenyl)ethyl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)